Cas no 896345-93-0 (2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896345-93-0
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 5894696
• PubChem ID: 7259367
• Update Time: 2025-06-24

2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-9-methylpyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024659167
• 896345-93-0
• 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-9-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• SMR000810993
• F2543-0766
• MLS001234862
• 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

• Inchi： 1S/C17H15N3O3S/c1-11-4-3-9-20-15(11)18-16(19-17(20)22)24-10-14(21)12-5-7-13(23-2)8-6-12/h3-9H,10H2,1-2H3
• InChI Key： IBDIMCXGFFJBNO-UHFFFAOYSA-N
• SMILES： N12C=CC=C(C)C1=NC(SCC(C1=CC=C(OC)C=C1)=O)=NC2=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896345-93-0) and Its Emerging Applications in Chemical Biology

2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one, identified by its unique Chemical Abstracts Service (CAS) number 896345-93-0, represents a structurally complex and pharmacologically intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This heterocyclic sulfonamide derivative combines a pyrido[1,2-a][1,3,5]triazine core with functionalized aromatic and sulfanyl groups, positioning it as a promising candidate for further exploration in medicinal chemistry and therapeutic applications.

The molecular framework of this compound is characterized by its multifaceted interactions with biological targets. The presence of a 4-methoxyphenyl moiety introduces a hydrophobic aromatic ring that can engage in π-stacking interactions with proteins, while the 9-methyl group enhances lipophilicity, potentially improving membrane permeability. The sulfanyl substituent at the 2-position of the ethyl side chain introduces polarity and hydrogen bonding capability, which may modulate binding affinity and selectivity. These structural features collectively contribute to the compound's potential as a scaffold for developing novel bioactive molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies suggest that the pyrido[1,2-a][1,3,5]triazine core exhibits favorable interactions with enzymes and receptors involved in critical biological pathways. For instance, preliminary docking studies indicate that this scaffold may bind to kinases and phosphodiesterases, which are central to cellular signaling networks. The sulfonamide moiety has been particularly highlighted for its ability to form stable hydrogen bonds with polar residues in protein active sites, enhancing binding affinity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design due to their diverse biological activities and structural versatility. The pyrido[1,2-a][1,3,5]triazine scaffold is no exception; it has been implicated in various therapeutic contexts, including antiviral, anticancer, and anti-inflammatory applications. In particular, derivatives of this core structure have shown promise in inhibiting Janus kinases (JAKs), which are implicated in autoimmune diseases such as rheumatoid arthritis. The incorporation of a 4-methoxyphenyl group into this scaffold may further refine its pharmacological profile by enhancing target specificity.

Experimental investigations have begun to uncover the mechanistic basis of this compound's bioactivity. In vitro assays have demonstrated that certain analogs exhibit inhibitory effects on enzymes like cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are key mediators of inflammation. The sulfanyl group appears to play a crucial role in modulating these interactions by influencing conformational flexibility and electronic properties. Additionally, the 9-methyl substituent may contribute to metabolic stability by preventing rapid degradation by cytochrome P450 enzymes.

The synthesis of this compound presents both challenges and opportunities for medicinal chemists. Traditional approaches involving multi-step organic transformations have been employed to construct the pyrido[1,2-a][1,3,5]triazine core. However, recent methodologies leveraging transition-metal catalysis have streamlined these processes while maintaining high yields and purity. For instance, palladium-catalyzed cross-coupling reactions have been utilized to introduce the 4-methoxyphenyl group efficiently. These advances have facilitated rapid exploration of structural analogs and optimization of pharmacokinetic properties.

The potential therapeutic applications of this compound are further underscored by its compatibility with modern drug development paradigms. Its molecular structure suggests suitability for oral administration due to adequate solubility and bioavailability profiles observed in preclinical models. Furthermore, the presence of multiple functional handles allows for derivatization into prodrugs or conjugates that can enhance delivery or target specificity. Such features align well with current trends toward personalized medicine and targeted therapies.

As research progresses, interdisciplinary collaborations between chemists and biologists will be essential for unlocking the full therapeutic potential of this molecule. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate high-resolution structures of protein-ligand complexes involving this scaffold. These structural insights will guide rational design efforts aimed at improving potency while minimizing off-target effects—a critical consideration in drug development.

The growing interest in pyrido[1,2-a][1,3,5]triazine derivatives also reflects broader trends in medicinal chemistry toward exploiting privileged scaffolds that exhibit inherent biological activity. By leveraging known structural motifs like sulfonamides and aromatic rings embedded within a heterocyclic core (CAS No. 896345-93-0), researchers can accelerate discovery pipelines while reducing reliance on serendipitous screening approaches. This strategy not only saves time but also resources—key factors given increasing pressures on pharmaceutical innovation.

In conclusion,2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-9-methyl-4H-pyrido1,2-a1,3,5triazin-4-one stands as an exemplar of how sophisticated molecular design can yield compounds with significant therapeutic promise (CAS No.: 896345-93-0). Its unique structural attributes—including the interplay between hydrophobicity provided by the aromatic ring (4-methoxyphenyl) group—and polar interactions mediated by sulfanyl moieties—make it an attractive candidate for further exploration across multiple disease indications (pyrido[1, 2-a][1, 3, 5]triazine core structure). As synthetic methodologies continue to evolve alongside computational capabilities,this compound will undoubtedly remain at forefront of chemical biology research aimed at developing next-generation therapeutics.